Cas no 1249650-38-1 (2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine)

• Product Name: 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine
• CAS No: 1249650-38-1
• MF: C₈H₇F₂N₃O₂S
• MW: 247.221886873245
• CID: 5187445
• PubChem ID: 61368591
• Update Time: 2025-06-08

2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(Difluoromethyl)sulfonyl]-1H-benzimidazol-6-amine
• 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine
• 2-((Difluoromethyl)sulfonyl)-1h-benzo[d]imidazol-6-amine
• 1H-Benzimidazol-6-amine, 2-[(difluoromethyl)sulfonyl]-

• Inchi： 1S/C8H7F2N3O2S/c9-7(10)16(14,15)8-12-5-2-1-4(11)3-6(5)13-8/h1-3,7H,11H2,(H,12,13)
• InChI Key： DEWDLFLIVBKSAV-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=NC2C=CC(=CC=2N1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 1.3
• Topological Polar Surface Area: 97.2

Additional information on 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine

Comprehensive Overview of 2-Difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine (CAS No. 1249650-38-1): Properties, Applications, and Industry Relevance

The compound 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine (CAS No. 1249650-38-1) is a specialized heterocyclic organic molecule with a unique structural framework. Its chemical architecture combines a benzodiazole core with a difluoromethanesulfonyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular properties, synthetic pathways, and emerging applications, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about CAS No. 1249650-38-1 revolves around its synthetic utility. The compound serves as a versatile intermediate in the preparation of biologically active molecules. Its electron-withdrawing sulfonyl group and amine functionality enable selective modifications, which are critical for designing targeted therapeutics. Recent studies highlight its role in kinase inhibitor development, a hot topic in oncology research due to the growing demand for precision medicine.

From an industrial perspective, 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine aligns with the trend toward sustainable chemistry. Researchers are exploring green synthesis methods to produce this compound with minimal environmental impact. This aligns with broader industry shifts, as evidenced by the surge in searches for "eco-friendly chemical synthesis" and "catalytic fluorination techniques." The compound’s fluorine-rich structure also makes it relevant to advancements in PET imaging probes, another trending area in diagnostic technology.

Another key aspect of CAS No. 1249650-38-1 is its physicochemical stability, which is frequently queried in academic forums. The difluoromethanesulfonyl moiety enhances the compound’s resistance to metabolic degradation, a property leveraged in prodrug design. This stability, combined with its solubility profile, has spurred investigations into its use for drug delivery systems, particularly in formulations requiring prolonged release.

The commercial availability of 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine is another hot topic. Suppliers often highlight its high purity grades (>98%) to meet the stringent requirements of GMP-compliant production. Searches for "reliable CAS 1249650-38-1 suppliers" reflect the demand for consistent quality in preclinical and clinical trials. Additionally, patents referencing this compound have increased, particularly in small-molecule drug discovery, underscoring its IP potential.

In summary, 2-difluoromethanesulfonyl-1H-1,3-benzodiazol-6-amine (CAS No. 1249650-38-1) exemplifies the intersection of innovative chemistry and practical applications. Its relevance to drug development, sustainable synthesis, and diagnostic tools positions it as a compound of enduring scientific and industrial value. As research evolves, this molecule is poised to address unmet needs in life sciences and beyond.